1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene
Overview
Description
1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene, also known as 1-bromo-2-chloro-5-fluoro-4-methylbenzene or 1,2-dichloro-5-fluoro-4-methylbenzene, is a synthetic organic compound with a wide range of applications in the scientific research field. It is a halogenated aromatic compound with a molecular formula of C7H5BrClF. It is a colorless liquid with a boiling point of 123°C and has a pleasant aroma. 1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, dyes, and fragrances. It is also used in the production of polymers, agrochemicals, and explosives.
Scientific Research Applications
1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene has several scientific research applications. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, dyes, and fragrances. It is also used in the production of polymers, agrochemicals, and explosives. It is also used as a catalyst for the formation of various organic molecules, such as alcohols, amines, and esters. Additionally, it is used in the synthesis of organic dyes and pigments.
Mechanism of Action
1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene acts as a Lewis acid, meaning that it can donate a pair of electrons to form a covalent bond with another molecule. This process is known as protonation. The compound is also capable of forming hydrogen bonds with other molecules, which can affect the structure and reactivity of the molecule. Additionally, the compound can undergo a variety of reactions, such as substitution, condensation, and oxidation.
Biochemical and Physiological Effects
1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene has no known biochemical or physiological effects. It is not known to be toxic, mutagenic, or carcinogenic.
Advantages and Limitations for Lab Experiments
1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also a relatively stable compound, meaning that it can be stored for long periods of time without significant degradation. Additionally, it is a colorless liquid, making it easy to identify and measure accurately.
The main limitation of 1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene is its low solubility in water. This can make it difficult to use in certain experiments that require aqueous solutions. Additionally, the compound can react with other molecules, which can affect the results of the experiment.
Future Directions
1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene has a wide range of potential applications in the scientific research field. Future research could focus on exploring the potential use of the compound in the synthesis of novel compounds, such as pharmaceuticals, pesticides, dyes, and fragrances. Additionally, further research could be conducted to explore the potential use of the compound as a catalyst for the formation of various organic molecules, such as alcohols, amines, and esters. Furthermore, research could be conducted to explore the potential use of the compound in the synthesis of organic dyes and pigments. Finally, research could be conducted to explore the potential use of the compound as a reagent in the synthesis of other compounds.
Synthesis Methods
1-Bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene is synthesized by a two-step reaction process. In the first step, 1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzeneloro-4-methylbenzene is reacted with potassium fluoride to produce 1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzeneloro-5-fluoro-4-methylbenzene. In the second step, the product is further reacted with potassium bromide to produce the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene involves the chlorination of 1-bromo-2-(methyl)-5-fluoro-4-methylbenzene followed by the treatment with sodium hydroxide and chloromethane.", "Starting Materials": [ "1-bromo-2-(methyl)-5-fluoro-4-methylbenzene", "Chlorine gas", "Sodium hydroxide", "Chloromethane" ], "Reaction": [ "1. Chlorination of 1-bromo-2-(methyl)-5-fluoro-4-methylbenzene using chlorine gas in the presence of a catalyst such as iron or aluminum chloride to obtain 1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene.", "2. Treatment of 1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene with sodium hydroxide to form the corresponding phenol.", "3. Alkylation of the phenol with chloromethane in the presence of a base such as potassium carbonate to obtain 1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene." ] } | |
CAS RN |
2090836-68-1 |
Product Name |
1-bromo-2-(chloromethyl)-5-fluoro-4-methylbenzene |
Molecular Formula |
C8H7BrClF |
Molecular Weight |
237.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
